Cas no 1807208-52-1 (3-Chloro-2-fluoro-5-methylbenzyl bromide)

• Product Name: 3-Chloro-2-fluoro-5-methylbenzyl bromide
• CAS No: 1807208-52-1
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 4789410
• Update Time: 2025-10-24

3-Chloro-2-fluoro-5-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-methylbenzyl bromide

• Inchi： 1S/C8H7BrClF/c1-5-2-6(4-9)8(11)7(10)3-5/h2-3H,4H2,1H3
• InChI Key： WEDKZLZIVXNUIQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C)C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-2-fluoro-5-methylbenzyl bromide

3-Chloro-2-fluoro-5-methylbenzyl Bromide: A Comprehensive Overview

The compound 3-Chloro-2-fluoro-5-methylbenzyl bromide (CAS No. 1807208-52-1) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in various chemical reactions and its role as an intermediate in the synthesis of complex molecules. The benzyl bromide framework serves as the backbone of this compound, with substituents at the 3-chloro, 2-fluoro, and 5-methyl positions imparting distinct chemical properties.

Recent studies have highlighted the importance of halogenated aromatic compounds like 3-Chloro-2-fluoro-5-methylbenzyl bromide in drug discovery and development. The presence of chlorine and fluorine atoms at specific positions on the aromatic ring enhances the compound's reactivity and selectivity in various reactions. For instance, the chlorine substituent at position 3 contributes to the compound's ability to undergo nucleophilic aromatic substitution, while the fluorine substituent at position 2 imparts electron-withdrawing effects, further influencing reactivity. These properties make it a valuable precursor in the synthesis of biologically active molecules.

The synthesis of 3-Chloro-2-fluoro-5-methylbenzyl bromide involves a series of carefully controlled reactions, including halogenation, alkylation, and purification steps. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For example, recent advancements in catalytic systems have enabled more efficient transformations, reducing reaction times and minimizing by-products. These improvements have made the compound more accessible for use in academic and industrial settings.

In terms of applications, 3-Chloro-2-fluoro-5-methylbenzyl bromide has found utility in the preparation of advanced materials, such as polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its use in developing high-performance materials with tailored properties. Additionally, this compound serves as a key intermediate in the synthesis of pharmaceutical agents targeting various therapeutic areas, including oncology and infectious diseases.

Recent research has also focused on understanding the environmental impact of 3-Chloro-2-fluoro-5-methylbenzyl bromide. Studies have investigated its degradation pathways under different environmental conditions, revealing that it undergoes rapid hydrolysis in aqueous environments. This knowledge is crucial for assessing its potential risks to ecosystems and human health. Furthermore, efforts are underway to develop sustainable methods for synthesizing this compound, aligning with global initiatives to reduce chemical waste and promote green chemistry practices.

The structural uniqueness of 3-Chloro-2-fluoro-5-methylbenzyl bromide also makes it a valuable tool in academic research for studying reaction mechanisms and catalysis. Its reactivity patterns provide insights into how substituents on aromatic rings influence chemical behavior, contributing to a deeper understanding of organic chemistry principles.

In conclusion, 3-Chloro-2-fluoro-5-methylbenzyl bromide (CAS No. 1807208-52-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, enhanced by chlorine and fluorine substituents, positions it as an essential building block in organic synthesis and materials science. Ongoing research continues to uncover new opportunities for its use while addressing environmental considerations to ensure sustainable practices.